Cas no 2097898-80-9 (N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide)

• Product Name: N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide
• CAS No: 2097898-80-9
• MF: C₁₆H₁₉NO₂S₂
• MW: 321.457561731339
• CID: 5469045
• Update Time: 2025-05-20

N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide
• N-[oxan-4-yl(thiophen-2-yl)methyl]-2-thiophen-2-ylacetamide

• Inchi： 1S/C16H19NO2S2/c18-15(11-13-3-1-9-20-13)17-16(14-4-2-10-21-14)12-5-7-19-8-6-12/h1-4,9-10,12,16H,5-8,11H2,(H,17,18)
• InChI Key： BJTIJOIGNUIMJO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 321.08572120 g/mol
• Monoisotopic Mass: 321.08572120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.5
• XLogP3: 2.7
• Topological Polar Surface Area: 94.8

Additional information on N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide

Recent Advances in the Study of N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide (CAS: 2097898-80-9)

The compound N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide (CAS: 2097898-80-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2097898-80-9, which combines a tetrahydropyran (oxan-4-yl) moiety with two thiophene rings, offering a promising scaffold for the development of novel bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity. These advancements have facilitated further exploration of its pharmacological properties.

In vitro and in vivo studies have demonstrated that N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide exhibits notable activity against a range of biological targets. Preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with certain receptor subtypes in the central nervous system has sparked interest in its possible applications in neurological disorders.

Structural-activity relationship (SAR) studies have been conducted to elucidate the critical functional groups responsible for the compound's bioactivity. The thiophene rings appear to play a pivotal role in binding to target proteins, while the oxan-4-yl group contributes to the compound's metabolic stability. These insights are guiding the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 2097898-80-9 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Current research efforts are focused on formulating this compound in nanoparticle-based delivery systems to improve its pharmacokinetic profile.

In conclusion, N-[(oxan-4-yl)(thiophen-2-yl)methyl]-2-(thiophen-2-yl)acetamide represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a valuable lead compound for future pharmaceutical development. Continued research in this area is expected to yield important insights into its mechanism of action and therapeutic potential.